(S)-methyl 3,3-difluorocyclopentanecarboxylate
Overview
Description
“(S)-methyl 3,3-difluorocyclopentanecarboxylate” is a chemical compound with the CAS Number: 1394129-94-2 . It has a molecular weight of 164.15 . The compound is stored in a refrigerator and is shipped at room temperature . It appears as a colorless to yellow liquid .
Molecular Structure Analysis
The IUPAC name of the compound is methyl 3,3-difluorocyclopentanecarboxylate . The InChI code is 1S/C7H10F2O2/c1-11-6(10)5-2-3-7(8,9)4-5/h5H,2-4H2,1H3 . The InChI key is ADUIVPFOAZXVOE-UHFFFAOYSA-N .
Physical and Chemical Properties Analysis
“this compound” is a colorless to yellow liquid . It is stored in a refrigerator and is shipped at room temperature .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of (S)-methyl 3,3-difluorocyclopentanecarboxylate is human ornithine δ-aminotransferase (hOAT) . hOAT is a pyridoxal-5′-phosphate (PLP)-dependent enzyme that plays a crucial role in the metabolism of the amino acid ornithine .
Mode of Action
This compound acts as a selective inactivator of hOAT . It interacts with hOAT, modulating its activity and thereby influencing the metabolic processes associated with this enzyme .
Biochemical Pathways
The action of this compound on hOAT affects several biochemical pathways. hOAT catalyzes two coupled transamination reactions, converting L-ornithine to afford L-glutamate-γ-semialdehyde in the first half-reaction with the generation of L-glutamate from α-ketoglutarate in the second half-reaction . The modulation of hOAT activity by this compound can therefore impact these reactions and their downstream effects .
Result of Action
The modulation of hOAT activity by this compound can have significant molecular and cellular effects. For instance, it may influence the treatment of diseases or disorders associated with hOAT activity or expression, such as cell proliferative diseases and disorders .
Biochemical Analysis
Biochemical Properties
(S)-methyl 3,3-difluorocyclopentanecarboxylate plays a role in various biochemical reactions, particularly those involving fluorinated compounds. The presence of fluorine atoms can enhance the compound’s stability and alter its interaction with enzymes and proteins. For instance, it has been observed that fluorinated compounds can interact with cytochrome P450 enzymes, which are involved in the metabolism of many drugs and xenobiotics . Additionally, this compound may interact with other biomolecules such as transport proteins and receptors, influencing their function and activity.
Cellular Effects
The effects of this compound on various cell types and cellular processes are of significant interest. This compound can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, fluorinated compounds have been shown to affect the activity of kinases and phosphatases, which are key regulators of cell signaling pathways . Additionally, this compound may impact gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in cellular metabolism and function.
Molecular Mechanism
The molecular mechanism of action of this compound involves its interactions with various biomolecules at the molecular level. This compound can bind to enzymes and receptors, leading to inhibition or activation of their activity. For instance, fluorinated compounds are known to inhibit certain enzymes by forming stable complexes with their active sites . Additionally, this compound may influence gene expression by binding to DNA or interacting with transcription factors, resulting in changes in the expression of specific genes.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation. Studies have shown that fluorinated compounds can be relatively stable, but they may undergo degradation under certain conditions, leading to changes in their biological activity. Long-term exposure to this compound in in vitro or in vivo studies may result in alterations in cellular function, including changes in cell signaling, gene expression, and metabolism.
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models. At low doses, this compound may exhibit beneficial effects, such as modulation of enzyme activity and cell signaling pathways. At high doses, this compound may cause toxic or adverse effects, including cellular damage and disruption of normal cellular processes . Threshold effects and dose-response relationships should be carefully evaluated in animal studies to determine the optimal dosage for therapeutic applications.
Metabolic Pathways
This compound is involved in various metabolic pathways, including those mediated by cytochrome P450 enzymes. These enzymes play a crucial role in the metabolism of fluorinated compounds, leading to their biotransformation and elimination from the body . Additionally, this compound may interact with other metabolic enzymes and cofactors, influencing metabolic flux and metabolite levels.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. This compound may be transported across cell membranes by specific transporters, leading to its accumulation in certain tissues . Additionally, this compound may bind to plasma proteins, affecting its distribution and bioavailability.
Subcellular Localization
The subcellular localization of this compound can impact its activity and function. This compound may be directed to specific cellular compartments or organelles by targeting signals or post-translational modifications . For instance, this compound may localize to the mitochondria, where it can influence mitochondrial function and energy metabolism.
Properties
IUPAC Name |
methyl (1S)-3,3-difluorocyclopentane-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10F2O2/c1-11-6(10)5-2-3-7(8,9)4-5/h5H,2-4H2,1H3/t5-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADUIVPFOAZXVOE-YFKPBYRVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCC(C1)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@H]1CCC(C1)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10F2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701173972 | |
Record name | Cyclopentanecarboxylic acid, 3,3-difluoro-, methyl ester, (1S)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701173972 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1408002-87-8 | |
Record name | Cyclopentanecarboxylic acid, 3,3-difluoro-, methyl ester, (1S)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1408002-87-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cyclopentanecarboxylic acid, 3,3-difluoro-, methyl ester, (1S)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701173972 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.